1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methyl-1,4-diazepane

• IUPAC Name: (3-chloro-1-benzothiophen-2-yl)-(4-methyl-1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C15H17ClN2OS/c1-17-7-4-8-18(10-9-17)15(19)14-13(16)11-5-2-3-6-12(11)20-14/h2-3,5-6H,4,7-10H2,1H3
• InChI Key: SNQCHXMLEVTFRS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C15H17ClN2OS
• Molecular Weight: 308.8 g/mol

Description

1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methyl-1,4-diazepane is a compound that belongs to the class of benzodiazepines. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methyl-1,4-diazepane involves binding to the benzodiazepine site on the GABA-A receptor. This results in an increase in the affinity of the receptor for GABA, leading to an increase in chloride ion influx and hyperpolarization of the neuron. This ultimately leads to the anxiolytic, sedative, and anticonvulsant effects of the compound.
Biochemical and Physiological Effects:
1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methyl-1,4-diazepane has been found to have potent effects on the central nervous system. It has been shown to increase the duration of the opening of the chloride ion channel, leading to an increase in the inhibitory effects of GABA. This results in anxiolytic, sedative, and anticonvulsant effects. The compound has also been found to have effects on the cardiovascular system, respiratory system, and gastrointestinal system.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methyl-1,4-diazepane in lab experiments include its potent anxiolytic, sedative, and anticonvulsant effects. It has also been found to be relatively safe and well-tolerated in animal studies. The limitations of using this compound include its potential for dependence and tolerance, as well as its potential for abuse.

Future Directions

There are several future directions for research on 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methyl-1,4-diazepane. One direction is to study its potential for use in the treatment of anxiety disorders, sleep disorders, and epilepsy in humans. Another direction is to study its potential for use in combination with other drugs to enhance its therapeutic effects. Finally, further studies are needed to understand the long-term effects of this compound on the central nervous system and other organ systems.

Synthesis Methods

The synthesis of 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methyl-1,4-diazepane involves the reaction of 3-chlorobenzo[b]thiophene-2-carbonyl chloride with 4-methyl-1,4-diaminobutane in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is obtained in high yield and purity after purification by column chromatography.

Scientific Research Applications

1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-methyl-1,4-diazepane has been studied for its potential applications in the field of medicinal chemistry. It has been found to have potent anxiolytic, sedative, and anticonvulsant properties. It has also been studied for its potential use in the treatment of epilepsy, anxiety disorders, and sleep disorders.